Cas no 58864-12-3 (N-cyclohexyl-3-methoxyaniline)

• Product Name: N-cyclohexyl-3-methoxyaniline
• CAS No: 58864-12-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 340600
• PubChem ID: 11344754
• Update Time: 2025-05-21

N-cyclohexyl-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclohexyl-3-methoxy-
• N-cyclohexyl-3-methoxyaniline
• N-(Cyclohexylamino)-m-anisidine
• DTXSID50462992
• 58864-12-3
• cyclohexyl-(3-methoxyphenyl)-amine
• GKZSUGHMYITDGZ-UHFFFAOYSA-N
• SCHEMBL7505395
• AKOS000243068
• EN300-165174

• Inchi： 1S/C13H19NO/c1-15-13-9-5-8-12(10-13)14-11-6-3-2-4-7-11/h5,8-11,14H,2-4,6-7H2,1H3
• InChI Key： GKZSUGHMYITDGZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1CCCCC1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-cyclohexyl-3-methoxyaniline

Introduction to N-cyclohexyl-3-methoxyaniline (CAS No. 58864-12-3)

N-cyclohexyl-3-methoxyaniline, a compound with the chemical formula C₁₃H₁₉NO, is a significant intermediate in the field of pharmaceutical and fine chemical synthesis. This compound, identified by its unique CAS number 58864-12-3, has garnered attention due to its versatile applications in the development of various bioactive molecules. The structural integrity of N-cyclohexyl-3-methoxyaniline, featuring a cyclohexyl group attached to an aniline ring with a methoxy substituent, makes it a valuable building block for synthetic chemists.

The chemical properties of N-cyclohexyl-3-methoxyaniline contribute to its utility in multiple synthetic pathways. The presence of the cyclohexyl group enhances the compound's solubility and stability, while the methoxyaniline moiety provides a reactive site for further functionalization. These attributes have positioned this compound as a key player in the synthesis of complex organic molecules, particularly in the pharmaceutical industry.

In recent years, N-cyclohexyl-3-methoxyaniline has been extensively studied for its potential applications in drug development. Researchers have explored its role as a precursor in the synthesis of various pharmacologically active compounds. For instance, studies have demonstrated its utility in the preparation of novel antihypertensive agents and anti-inflammatory drugs. The compound's ability to undergo selective modifications allows chemists to tailor its structure for specific therapeutic targets.

The interest in N-cyclohexyl-3-methoxyaniline has been further fueled by advancements in computational chemistry and molecular modeling. These technologies have enabled scientists to predict the reactivity and binding affinity of this compound with biological targets, thereby facilitating the design of more effective drugs. The integration of machine learning algorithms has also enhanced our understanding of how structural modifications can influence the pharmacokinetic properties of derivatives derived from N-cyclohexyl-3-methoxyaniline.

One notable area where N-cyclohexyl-3-methoxyaniline has made significant contributions is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By serving as a scaffold for designing kinase inhibitors, N-cyclohexyl-3-methoxyaniline has helped researchers create molecules that can selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic outcomes.

The synthesis of N-cyclohexyl-3-methoxyaniline itself is an intriguing process that showcases the ingenuity of organic chemistry. Traditional methods involve nucleophilic substitution reactions or cross-coupling techniques, which require careful optimization to achieve high yields and purity. However, recent innovations have introduced more efficient and sustainable synthetic routes. For example, catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the production process while minimizing waste generation.

The versatility of N-cyclohexyl-3-methoxyaniline extends beyond pharmaceutical applications. It has also found use in the agrochemical industry, where it serves as an intermediate in the synthesis of pesticides and herbicides. The compound's stability under various environmental conditions makes it an ideal candidate for developing long-lasting agrochemical formulations that can withstand exposure to sunlight and moisture.

As research continues to evolve, new applications for N-cyclohexyl-3-methoxyaniline are likely to emerge. The growing emphasis on green chemistry principles has prompted scientists to explore more sustainable methods for producing this compound. Additionally, the rise of personalized medicine has highlighted the need for customized drug molecules, which could benefit from the structural flexibility offered by N-cyclohexyl-3-methoxyaniline.

In conclusion, N-cyclohexyl-3-methoxyaniline (CAS No. 58864-12-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and other industries. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research progresses, this compound is expected to play an even greater role in developing innovative solutions to global challenges in health and agriculture.